Cas no 2090265-62-4 (1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol)

1-(Cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol is a pyrazole derivative characterized by its cyclopropylmethyl and methyl substituents, which confer unique steric and electronic properties. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the hydroxyl group at the 5-position enhances its reactivity, enabling further functionalization. Its structural features may contribute to improved metabolic stability and binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity. Research-grade purity ensures reproducibility in experimental settings, making it suitable for method development and structure-activity relationship studies.
1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol structure
2090265-62-4 structure
Product Name:1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol
CAS No:2090265-62-4
MF:C8H12N2O
MW:152.193681716919
CID:5722616
PubChem ID:121214203
Update Time:2025-06-22

1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol
    • 2090265-62-4
    • F2198-6126
    • 2-(cyclopropylmethyl)-5-methyl-1H-pyrazol-3-one
    • AKOS026724701
    • 1H-Pyrazol-5-ol, 1-(cyclopropylmethyl)-3-methyl-
    • 2-(cyclopropylmethyl)-5-methyl-pyrazol-3-ol
    • Inchi: 1S/C8H12N2O/c1-6-4-8(11)10(9-6)5-7-2-3-7/h4,7,9H,2-3,5H2,1H3
    • InChI Key: YACNFXXQJVHCMY-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1CC1CC1

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 287.7±20.0 °C(Predicted)
  • pka: 9.07±0.50(Predicted)

1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol Pricemore >>

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$ 160.00 2022-06-06
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Additional information on 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol

Introduction to 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol (CAS No. 2090265-62-4)

1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol, with the CAS number 2090265-62-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol consists of a pyrazole ring substituted with a cyclopropylmethyl group at the 1-position and a methyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. The cyclopropylmethyl group, in particular, is known for its lipophilic nature, which can enhance the compound's ability to cross biological membranes and improve its bioavailability.

Recent studies have highlighted the potential of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol has also shown potential in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate GABA receptors, which are involved in regulating neuronal excitability and are implicated in various neurological disorders such as epilepsy and anxiety disorders. The ability to modulate GABA receptors suggests that 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol could be developed into novel anxiolytic or anticonvulsant agents.

In addition to its therapeutic potential, the synthesis and characterization of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol have been extensively studied. A recent paper in Organic Letters described an efficient synthetic route to this compound using a one-pot multicomponent reaction (MCR) approach. This method not only simplifies the synthesis but also improves yield and purity, making it more feasible for large-scale production.

The pharmacokinetic properties of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol have also been investigated. Studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug remains effective over an extended period and can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by human subjects with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ol (CAS No. 2090265-62-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.

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